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Compound of Interest

Compound Name: 1,2-Epoxy-9-decene

Cat. No.: B1583044 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
This technical guide provides a comprehensive characterization of 1,2-Epoxy-9-decene, a

bifunctional molecule featuring both an epoxide and a terminal alkene. This unique structure

makes it a valuable building block in various fields, including polymer chemistry, materials

science, and bioconjugation. This document outlines its physicochemical properties,

spectroscopic data, synthesis protocols, and key applications, presenting data in a structured

format for ease of reference. Detailed experimental methodologies and visual diagrams of

reaction pathways are provided to facilitate its use in research and development.

Physicochemical Properties
1,2-Epoxy-9-decene is a colorless liquid at room temperature. Its fundamental

physicochemical properties are summarized in the table below.
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Property Value Reference

CAS Number 85721-25-1 [1]

Molecular Formula C₁₀H₁₈O [1]

Molecular Weight 154.25 g/mol [1]

Boiling Point 199.8 °C [1]

Density 0.842 g/mL at 25 °C

Refractive Index (n20/D) 1.442

Synthesis of 1,2-Epoxy-9-decene
The most common method for the synthesis of 1,2-Epoxy-9-decene is the selective

epoxidation of one of the double bonds of 1,9-decadiene. The terminal double bonds are more

sterically accessible and therefore more reactive towards epoxidation than internal double

bonds. A widely used oxidizing agent for this transformation is meta-chloroperoxybenzoic acid

(m-CPBA).[2][3]

Experimental Protocol: Epoxidation of 1,9-Decadiene
with m-CPBA
Materials:

1,9-Decadiene

meta-Chloroperoxybenzoic acid (m-CPBA)

Dichloromethane (DCM)

Saturated sodium bicarbonate solution

Brine (saturated sodium chloride solution)

Anhydrous magnesium sulfate

Round-bottom flask
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Magnetic stirrer

Separatory funnel

Rotary evaporator

Procedure:

In a round-bottom flask, dissolve 1,9-decadiene in dichloromethane (DCM).

Cool the solution to 0 °C in an ice bath with stirring.

Slowly add a solution of m-CPBA in DCM to the cooled solution of 1,9-decadiene. The slow

addition is crucial to control the exothermic reaction and to minimize the formation of the di-

epoxide.

Allow the reaction mixture to stir at 0 °C for several hours and then warm to room

temperature, monitoring the progress of the reaction by thin-layer chromatography (TLC).

Once the reaction is complete, quench the reaction by washing the organic layer with a

saturated sodium bicarbonate solution to remove the m-chlorobenzoic acid byproduct.

Separate the organic layer and wash it with brine.

Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate the solvent

using a rotary evaporator.

The crude product can be purified by column chromatography on silica gel to yield pure 1,2-
Epoxy-9-decene.

Synthesis of 1,2-Epoxy-9-decene

1,9-Decadiene

Reaction

m-CPBA

WorkupQuenching & Washing 1,2-Epoxy-9-decenePurificationChromatography
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Fig. 1: General workflow for the synthesis of 1,2-Epoxy-9-decene.

Spectroscopic Characterization
The structure of 1,2-Epoxy-9-decene can be confirmed by various spectroscopic techniques,

including Nuclear Magnetic Resonance (NMR) spectroscopy, Infrared (IR) spectroscopy, and

Mass Spectrometry (MS).

Nuclear Magnetic Resonance (NMR) Spectroscopy
The ¹H and ¹³C NMR spectra provide detailed information about the carbon-hydrogen

framework of the molecule.

¹H NMR Spectral Data (CDCl₃):

Chemical Shift (δ)
ppm

Multiplicity Integration Assignment

~5.8 m 1H -CH=CH₂

~5.0 m 2H -CH=CH₂

~2.9 m 1H Epoxide CH

~2.7 m 1H Epoxide CH₂

~2.4 m 1H Epoxide CH₂

~2.0 m 2H -CH₂-CH=CH₂

~1.5 m 2H -CH₂-

~1.4 m 6H -(CH₂)₃-

¹³C NMR Spectral Data (CDCl₃):[4]
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Chemical Shift (δ) ppm Assignment

~139 CH=CH₂

~114 CH=CH₂

~52 Epoxide CH

~47 Epoxide CH₂

~34 -CH₂-CH=CH₂

~32 -CH₂-

~29 -(CH₂)₃-

~26 -CH₂-

Infrared (IR) Spectroscopy
The IR spectrum of 1,2-Epoxy-9-decene shows characteristic absorption bands for the

epoxide ring and the terminal alkene.

Wavenumber (cm⁻¹) Functional Group Vibration Mode

~3080 C-H (alkene) Stretching

~2920, ~2850 C-H (alkane) Stretching

~1640 C=C Stretching

~1250 C-O (epoxide) Asymmetric stretching

~910, ~830 C-O-C (epoxide) Ring breathing

Mass Spectrometry (MS)
Electron ionization mass spectrometry (EI-MS) of 1,2-Epoxy-9-decene would show the

molecular ion peak and characteristic fragmentation patterns.
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m/z Interpretation

154 [M]⁺ (Molecular ion)

123 [M - CH₂CH=CH₂]⁺

97 [M - C₄H₇O]⁺

83 [C₆H₁₁]⁺

57 [C₄H₉]⁺ or [C₃H₅O]⁺

43 [C₃H₇]⁺ or [C₂H₃O]⁺

Reactivity and Applications
The bifunctional nature of 1,2-Epoxy-9-decene allows for a range of chemical transformations,

making it a versatile intermediate in organic synthesis and materials science.

Dendrimer Synthesis
1,2-Epoxy-9-decene can be used in the divergent synthesis of dendrimers. The epoxide ring

readily undergoes nucleophilic ring-opening with amines, such as those on the surface of

poly(amidoamine) (PAMAM) or poly(propylene imine) (PPI) dendrimers.[5] This reaction allows

for the functionalization of the dendrimer surface, introducing long aliphatic chains with a

terminal double bond.

Experimental Protocol: Functionalization of a PAMAM Dendrimer

Dissolve the PAMAM dendrimer in a suitable solvent like methanol.

Add a stoichiometric excess of 1,2-Epoxy-9-decene to the dendrimer solution.

Stir the reaction mixture at room temperature for 24-48 hours.

Monitor the reaction by NMR spectroscopy to confirm the ring-opening of the epoxide.

Remove the excess 1,2-Epoxy-9-decene and solvent under reduced pressure.
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The resulting functionalized dendrimer can be purified by dialysis or size exclusion

chromatography.

Dendrimer Functionalization

PAMAM Dendrimer

Reaction

Primary Amines

1,2-Epoxy-9-decene Epoxide Ring-Opening

Functionalized Dendrimer

Click to download full resolution via product page

Fig. 2: Reaction scheme for the functionalization of a PAMAM dendrimer.

Surface Modification of Semiconductors
1,2-Epoxy-9-decene is utilized in a two-step process to covalently attach biomolecules to

semiconductor surfaces, such as silicon.[6] The first step involves the hydrosilylation of the

terminal alkene onto a hydrogen-terminated silicon surface. In the second step, the epoxide

ring serves as a reactive handle for the immobilization of biomolecules containing nucleophilic

groups (e.g., amines or thiols).

Experimental Protocol: Surface Modification of Silicon

Prepare a hydrogen-terminated silicon (Si-H) surface by etching a silicon wafer with

hydrofluoric acid (HF).

Immerse the Si-H wafer in a solution of 1,2-Epoxy-9-decene in a non-polar solvent.

Initiate the hydrosilylation reaction by either UV irradiation or thermal activation.

After the reaction, rinse the wafer thoroughly with solvent to remove any unreacted 1,2-
Epoxy-9-decene.

The epoxide-functionalized silicon surface is now ready for reaction with a biomolecule.

Immerse the wafer in a solution of the biomolecule (e.g., a protein in a suitable buffer) and
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allow it to react for several hours.

Rinse the wafer to remove any non-covalently bound biomolecules.

Surface Modification Workflow

Step 1: Hydrosilylation

Step 2: Biomolecule Immobilization

Si-H Surface

Hydrosilylation

1,2-Epoxy-9-decene

Epoxide-Functionalized Surface

Immobilization

Biomolecule

Bioconjugated Surface

Click to download full resolution via product page

Fig. 3: Two-step process for the surface modification of silicon.

Safety Information
1,2-Epoxy-9-decene is a chemical that should be handled with appropriate safety precautions

in a well-ventilated fume hood. It is advisable to wear personal protective equipment (PPE),

including safety goggles, gloves, and a lab coat. For detailed safety information, refer to the

Safety Data Sheet (SDS) provided by the supplier.
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Conclusion
1,2-Epoxy-9-decene is a versatile chemical compound with a unique bifunctional structure that

enables a wide range of applications in materials science and biotechnology. This guide has

provided a detailed characterization of its properties, synthesis, and reactivity, offering valuable

information for researchers and developers working in these fields. The provided experimental

protocols and reaction diagrams serve as a practical resource for the successful application of

this compound in innovative research and development projects.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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